Cas no 101683-59-4 (2-Chloro-4-(ethylamino)pyrimidine-5-carboxylic acid)
101683-59-4 structure
Product Name:2-Chloro-4-(ethylamino)pyrimidine-5-carboxylic acid
CAS No:101683-59-4
MF:C7H8ClN3O2
MW:201.610320091248
CID:2112767
Update Time:2023-08-04
2-Chloro-4-(ethylamino)pyrimidine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-4-(ethylamino)-5-Pyrimidinecarboxylic acid
- ANUPVWKTBRFRQT-UHFFFAOYSA-N
- 2-Chloro-4-ethylaminopyrimidine-5-carboxylic Acid
- 2-Chloro-4-(ethylamino)pyrimidine-5-carboxylic acid
-
- Inchi: 1S/C7H8ClN3O2/c1-2-9-5-4(6(12)13)3-10-7(8)11-5/h3H,2H2,1H3,(H,12,13)(H,9,10,11)
- InChI Key: ANUPVWKTBRFRQT-UHFFFAOYSA-N
- SMILES: ClC1=NC=C(C(=O)O)C(=N1)NCC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 191
- Topological Polar Surface Area: 75.1
2-Chloro-4-(ethylamino)pyrimidine-5-carboxylic acid Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
101683-59-4 (2-Chloro-4-(ethylamino)pyrimidine-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk